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Experimental Data on IRDye 700DX in Paired-Agent
Imaging

The table below summarizes key findings from research papers that utilized IRDye 700DX in PAI protocols.

Study Focus
& Model

Targeted
Agent
(Paired with
IRDye
700DX)

Key Findings on IRDye 700DX
Performance

Quantitative Outcome

Dynamic RA
Tracking in
HNC (Mouse)
[1]

ABY-029

(anti-EGFR)

PAI with the untargeted IRDye 700DX

successfully tracked receptor
availability (RA) dynamically;

fluorescence from targeted agent
alone could not quantify RA.

Binding Potential (BP)

decreased as expected
after receptor blocking;

vehicle control showed no
significant BP change [1].

PAI for HNC
Detection
(Mouse) [2]

ABY-029
(anti-EGFR)

IRDye 700DX carboxylate was tested
as an alternative untargeted agent in

naïve mice for clinical translation.

Study confirmed the agent
pair (ABY-029 & IRDye

700DX) was suitable for
further development [2].
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Study Focus
& Model

Targeted
Agent
(Paired with
IRDye
700DX)

Key Findings on IRDye 700DX
Performance

Quantitative Outcome

PK/BD
Studies
(Mouse) [3]

ABY-029
(anti-EGFR)

IRDye 680LT (similar to 700DX) was
used as an untargeted control;

method highlights need for matched
PK between targeted/untargeted

agents.

The wide-field imaging
method achieved a Lower

Limit of Quantification
(LLOQ) of 0.4 nM for IRDye

680LT [3].

Experimental Protocols for Validation

The validation of IRDye 700DX as a control agent hinges on specific experimental designs and protocols.

Key methodological aspects from the studies include:

Agent Preparation: IRDye 700DX was typically converted to its carboxylate form by dissolving the
dye in phosphate-buffered saline (PBS) at pH 8.5 and stirring at room temperature for several hours

to remove the NHS ester, creating a metabolically inert, untargeted molecule [1] [3].
Dosing and Administration: In dynamic tracking studies, IRDye 700DX was co-administered

intravenously with the targeted agent (e.g., ABY-029) at a 1:1 molar ratio [2].
Image Acquisition and Analysis: Fluorescence images were acquired over time (e.g., 300 minutes).

The Binding Potential (BP), a parameter proportional to receptor concentration, was calculated by
applying kinetic models to the signal data from both the targeted and untargeted (IRDye 700DX)

agents [1] [2].

The following diagram illustrates a generalized workflow for a PAI study using IRDye 700DX.
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Animal Model Preparation
(e.g., HNC xenograft)

Coadminister IV Injection:
- Targeted Agent (e.g., ABY-029)

- Untargeted Control (IRDye 700DX)

Longitudinal Fluorescence Imaging
(Monitor both agent signals over time)

Administration of Blocking Agent
(e.g., Z03115, hEGF, or PBS control)

Continue Fluorescence Imaging
(Observe signal changes post-block)

Kinetic Analysis & Modeling
(Calculate Binding Potential - BP)

Outcome: Quantitative Map of
Receptor Availability (RA)

Click to download full resolution via product page

Key Validation Insights for Researchers

For your comparison guide, the compiled data supports several objective points about IRDye 700DX's

performance:
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Successful Compensation for Nonspecific Uptake: The core principle of PAI is to use the

untargeted agent's signal to account for nonspecific tissue uptake and vascular delivery. The studies
confirm that using IRDye 700DX in this role allows for the quantitative estimation of receptor

availability, which signals from the targeted agent alone cannot achieve [1].
Robustness Across Doses: Research indicates that the pre-blocking receptor availability

measurements obtained via PAI showed no statistically significant difference when different doses of
the targeted agent (ABY-029) were used, while the dose of IRDye 700DX was held constant. This

demonstrates the robustness of the method and the reliability of the control agent [1].
Suitability for Clinical Translation: IRDye 700DX has been explicitly tested as part of a paired-

agent set (with ABY-029) identified for forward development toward clinical translation, underscoring
its validated utility in the field [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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